![molecular formula C17H22ClN5OS B4079146 2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-methylcyclohexyl)acetamide](/img/structure/B4079146.png)
2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-methylcyclohexyl)acetamide
Overview
Description
This compound is a derivative of acetamide and triazole. Acetamides are organic compounds that contain a carbonyl group (C=O) bonded to nitrogen . Triazoles are a class of five-membered ring compounds containing three nitrogen atoms .
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of an appropriate 4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl thiol with a 2-methylcyclohexyl acetamide under suitable conditions .Molecular Structure Analysis
The molecular structure of this compound would be characterized by techniques such as NMR and IR spectroscopy, as well as mass spectrometry .Chemical Reactions Analysis
The chemical reactions of this compound would depend on its functional groups. The amide group might undergo hydrolysis, and the triazole ring might participate in reactions with electrophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. For example, it would likely have a relatively high boiling point due to the presence of the polar amide group .Scientific Research Applications
- AKOS001040526 has demonstrated antifungal properties. Researchers have investigated its efficacy against various fungal pathogens, including Candida species and Aspergillus. Understanding its mechanism of action and potential synergies with existing antifungal drugs is crucial for combating fungal infections .
- In cancer studies, AKOS001040526 has shown promise as a potential anticancer agent. Researchers have explored its effects on cancer cell lines, tumor growth inhibition, and apoptosis induction. Investigating its selectivity, toxicity, and combination therapies could lead to novel cancer treatments .
- The compound’s neuroprotective properties have attracted attention. Studies have examined its impact on neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Further research is needed to elucidate its mechanisms and evaluate its therapeutic potential .
- AKOS001040526 may modulate inflammatory pathways. Researchers have investigated its effects on immune cells, cytokine production, and inflammation-related disorders. Understanding its immunomodulatory properties could lead to new anti-inflammatory therapies .
- Preliminary studies suggest that AKOS001040526 exhibits antiviral activity. Researchers have explored its effects against RNA viruses (e.g., influenza, hepatitis C) and DNA viruses (e.g., herpes simplex). Further investigations are necessary to validate its antiviral efficacy .
- The compound’s metabolic effects have been studied. Researchers have examined its impact on glucose metabolism, lipid regulation, and insulin sensitivity. Investigating its potential as a treatment for diabetes or obesity is an ongoing area of interest .
- Some studies have explored AKOS001040526’s cardiovascular effects. Researchers have investigated its impact on blood pressure, endothelial function, and vascular health. Understanding its mechanisms and potential cardiovascular benefits is essential .
- Beyond specific applications, AKOS001040526 serves as a valuable scaffold for drug development. Medicinal chemists can modify its structure to create derivatives with improved properties, enhancing its therapeutic potential across various fields .
Antifungal Activity
Cancer Research
Neurological Disorders
Inflammation and Immune Response
Antiviral Potential
Metabolic Disorders
Cardiovascular Health
Drug Development
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-[[4-amino-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methylcyclohexyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22ClN5OS/c1-11-4-2-3-5-14(11)20-15(24)10-25-17-22-21-16(23(17)19)12-6-8-13(18)9-7-12/h6-9,11,14H,2-5,10,19H2,1H3,(H,20,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEZYIJDQADYKST-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCC1NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClN5OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylcyclohexyl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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